1,3-Dibenzylpyrrolidine-3-carboxylic acid

• CAS No.: 351371-00-1
• Molecular Formula: C19H21NO2
• Molecular Weight: 295.4 g/mol
• IUPAC Name: 1,3-dibenzylpyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C19H21NO2/c21-18(22)19(13-16-7-3-1-4-8-16)11-12-20(15-19)14-17-9-5-2-6-10-17/h1-10H,11-15H2,(H,21,22)
• InChI Key: VOYCWYOWHDJCEV-UHFFFAOYSA-N
• SMILES: C1CN(CC1(CC2=CC=CC=C2)C(=O)O)CC3=CC=CC=C3

Description

1,3-Dibenzylpyrrolidine-3-carboxylic acid is a useful research compound. Its molecular formula is C19H21NO2 and its molecular weight is 295.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of 1,3-dibenzylpyrrolidine-3-carboxylic acid ethyl ester (Example A18e, 13.1 g, 41 mmol) in 250 mL of methanol is added 2N NaOH (46 mL, 92 mmol) and the reaction is heated to reflux for 24 hours. The solution is cooled, concentrated, redissolved in water and extracted with ether. The pH of the aqueous layer is adjusted to 7 and the precipitated solid is collected, to give 9.3 g of the title compound, MS EI+: m/z 296 (MH+), mp 209–210° C.